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Compound of Interest

Compound Name: 2-Ethylnicotinic acid

Cat. No.: B1362757 Get Quote

An In-depth Technical Guide to 2-Ethylnicotinic Acid: Structure, Properties, Synthesis, and

Applications

Introduction
2-Ethylnicotinic acid, a substituted pyridinecarboxylic acid, serves as a crucial building block

in the development of advanced pharmaceutical and agrochemical compounds. Its unique

structural features, comprising a pyridine core functionalized with both a carboxylic acid and an

ethyl group, make it a versatile synthon for medicinal chemists. This guide provides a

comprehensive technical overview for researchers, scientists, and drug development

professionals, detailing its chemical identity, physicochemical properties, a representative

synthetic pathway, and its significant applications, particularly in the realm of central nervous

system (CNS) drug discovery.

Chemical Identity and Structure
The fundamental characteristics of a molecule are defined by its structure and nomenclature.

IUPAC Name: The systematic name for this compound under the rules of the International

Union of Pure and Applied Chemistry (IUPAC) is 2-ethylpyridine-3-carboxylic acid.[1]

Chemical Structure: The molecule consists of a pyridine ring, which is a six-membered

aromatic heterocycle containing one nitrogen atom. An ethyl group (-CH₂CH₃) is attached at

position 2 of the ring, and a carboxylic acid group (-COOH) is at position 3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1362757?utm_src=pdf-interest
https://www.benchchem.com/product/b1362757?utm_src=pdf-body
https://www.benchchem.com/product/b1362757?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/506624
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

Reactants:
- Haloalkyl Ketone

- Aminoacrylate

Step 1: Condensation Reaction
(Formation of Butenoate intermediate)

Base catalyst Step 2: Cyclization with Ammonia
(Formation of Pyridine Ring)

Ammonia source Step 3: Hydrolysis
(Conversion of Ester to Carboxylic Acid)

Acid/Base catalyst Purification
(Crystallization/Chromatography)

Final Product:
2-Ethylnicotinic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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